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Compound Name: TMC353121

Cat. No.: B1682921

For Researchers, Scientists, and Drug Development Professionals

Introduction

TMC353121 is a potent, small-molecule inhibitor of the respiratory syncytial virus (RSV) F
protein-mediated fusion.[1][2] It demonstrates significant antiviral activity in various animal
models, making it a promising candidate for clinical development.[1] These application notes
provide a comprehensive overview of the dosing, administration, and experimental protocols
for TMC353121 in preclinical research, based on published studies.

Mechanism of Action

TMC353121 targets the RSV fusion (F) protein, which is crucial for the virus's entry into host
cells. By binding to the F protein, TMC353121 disrupts the natural conformational changes
required for the fusion of the viral envelope with the host cell membrane. This action prevents
the virus from entering the cell and also inhibits the formation of syncytia (the fusion of infected
cells with neighboring uninfected cells), a characteristic cytopathic effect of RSV infection.[1][3]
Specifically, it is understood to cause a local disturbance in the six-helix bundle conformation of
the RSV-F protein.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Animal Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682921#dosing-and-administration-of-tmc353121-
in-animal-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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